N-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C16H15N3O4S/c1-9-8-19-15(21)11(7-17-16(19)24-9)14(20)18-12-6-10(22-2)4-5-13(12)23-3/h4-8H,1-3H3,(H,18,20)
• InChI Key: WQMGQTAWXGUWPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=O)C(=CN=C2S1)C(=O)NC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol

Description

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, it might involve several steps including the formation of the thiazolo[3,2-a]pyrimidine ring, the introduction of the 2,5-dimethoxyphenyl group, and the formation of the carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazolo[3,2-a]pyrimidine ring, the carboxamide group, and the 2,5-dimethoxyphenyl group. The exact arrangement of these groups in the molecule would depend on the specific synthesis pathway used.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the various functional groups and the electron-rich nature of the thiazolo[3,2-a]pyrimidine ring.

Scientific Research Applications

Heterocyclic Compound Synthesis and Properties

• Synthesis of Novel Heterocyclic Compounds : N-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide is used in synthesizing various novel heterocyclic compounds. These compounds are explored for their cyclooxygenase inhibitory activities, showcasing potential as anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Biological Activities and Applications

• Antimicrobial and Antioxidant Activities : Certain thiazolo[3,2‐a]pyrimidine derivatives show significant antimicrobial activities against various bacterial and fungal strains, and some display notable antioxidant properties (Khalilpour, Asghari, & Pourshab, 2019).
• Antitumor Evaluation : Pyrazolopyrimidines and pyrazoloquinazolines, synthesized from related compounds, exhibit promising antitumor activities against liver and breast cancer cells (El-Naggar, Hassan, Awad, & Mady, 2018).

Chemical Properties and Structural Analysis

• Structural Modifications and Aggregation Insights : Studies on structural modifications of thiazolo[3,2-a]pyrimidines provide insights into their conformational features, helping understand their chemical behavior and interaction patterns (Nagarajaiah & Begum, 2014).

Mechanism of Action

Thiazolo[3,2-a]pyrimidines are a class of compounds that have shown a wide range of biological activities, including antitumor, antibacterial, and anti-inflammatory effects . The thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and biological target .

The synthesis of thiazolo[3,2-a]pyrimidines involves various synthetic approaches, one of the most widely known methods is based on the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks .